2-(Isoquinolin-7-ylamino)-benzoic acid ethyl ester

• Molecular Formula: C18H16N2O2
• Molecular Weight: 292.3 g/mol
• IUPAC Name: ethyl 2-(isoquinolin-7-ylamino)benzoate
• InChI: InChI=1S/C18H16N2O2/c1-2-22-18(21)16-5-3-4-6-17(16)20-15-8-7-13-9-10-19-12-14(13)11-15/h3-12,20H,2H2,1H3
• InChI Key: PDPFLDKCECLVAT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC2=CC3=C(C=C2)C=CN=C3

Description

2-(Isoquinolin-7-ylamino)-benzoic acid ethyl ester is a useful research compound. Its molecular formula is C18H16N2O2 and its molecular weight is 292.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-bromo-benzoic acid ethyl ester (458 mg, 2.0 mmol), 7-aminoisoquinoline (144 mg, 1.0 mmol), Pd(OAc)2 (11 mg), BINAP (30 mg) and K2CO3 (414 mg) in 1 mL of toluene in a sealed tube was stirred for 16 h at 105° C. The reaction mixture was then allowed to cool to RT, diluted with 20 ml of CH2Cl2, filtered through a Celite® packed funnel and concentrated under reduced pressure. The concentrate was purified by flash column chromatography. The titled compound was obtained as oil. MS (ES+): 293.3 (M+H)+. Calc'd for C18H16N2O2—292.